BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-(4-
Fluorophenyl)-2-hydroxypropionic Acid

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

2-(4-Fluorophenyl)-2-
Compound Name:
hydroxypropionic acid

cat. No.: B1610196

This guide provides a comprehensive technical overview of 2-(4-Fluorophenyl)-2-
hydroxypropionic acid, a molecule of significant interest to researchers and professionals in
drug development and chemical synthesis. This document delves into its fundamental
properties, synthesis, analytical characterization, and potential applications, offering field-
proven insights and methodologies.

Core Molecular Attributes

2-(4-Fluorophenyl)-2-hydroxypropionic acid is a carboxylic acid derivative characterized by
a fluorinated phenyl ring attached to a hydroxypropionic acid backbone. The presence of the
fluorine atom at the para position of the phenyl ring significantly influences the molecule's
electronic properties and, consequently, its chemical reactivity and biological activity.

Chemical Structure and ldentifiers

The foundational step in understanding any chemical entity is to establish its precise structure
and identity.

Molecular Structure:
Caption: 2D structure of 2-(4-Fluorophenyl)-2-hydroxypropionic acid.

A summary of the key identifiers for this compound is presented in the table below.
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Identifier Value Source
Molecular Weight 184.16 g/mol [1112]
Molecular Formula CoHsFO3 [1][2]
CAS Number 81170-13-0 [1]
SMILES cclo) [1]

(C1=CC=C(F)C=C1)C(0)=0

Physicochemical Properties

The physicochemical properties of a compound are critical in determining its behavior in
various systems, including its solubility, stability, and suitability for specific applications.

Property Value Source
Topological Polar Surface Area
57.53 A2 [2]

(TPSA)
logP (octanol-water partition

o 0.8137 [2]
coefficient)
Hydrogen Bond Acceptors 2 [2]
Hydrogen Bond Donors 2 [2]
Rotatable Bonds 3 [2]

Synthesis Strategies

The synthesis of 2-(4-Fluorophenyl)-2-hydroxypropionic acid and its analogs is of interest
for creating building blocks for more complex molecules. While specific, detailed synthesis
protocols for this exact molecule are not readily available in the provided search results,
general synthetic strategies for related a-hydroxy carboxylic acids can be inferred and adapted.
A plausible conceptual workflow is outlined below.
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Caption: Conceptual workflow for the synthesis of 2-(4-Fluorophenyl)-2-hydroxypropionic
acid.

A common approach for synthesizing a-aryl-a-hydroxy acids involves the nucleophilic addition
of an organometallic reagent, such as a Grignard reagent, to a pyruvate derivative.

Conceptual Synthesis Protocol:

o Preparation of Grignard Reagent: 4-Bromofluorobenzene is reacted with magnesium
turnings in an anhydrous ether solvent (e.g., diethyl ether or THF) to form 4-
fluorophenylmagnesium bromide. This reaction must be conducted under an inert
atmosphere (e.g., nitrogen or argon) to prevent quenching of the Grignard reagent by

atmospheric moisture and oxygen.

» Nucleophilic Addition: The freshly prepared Grignard reagent is then added dropwise to a
solution of a pyruvate ester (e.g., ethyl pyruvate) at low temperature (typically -78 °C to 0 °C)
to control the exothermic reaction. The nucleophilic carbon of the Grignard reagent attacks
the electrophilic carbonyl carbon of the pyruvate.

e Aqueous Workup and Hydrolysis: The reaction mixture is quenched with a weak acid (e.qg.,
saturated aqueous ammonium chloride solution) followed by extraction. The resulting ester is
then hydrolyzed to the carboxylic acid using either acidic or basic conditions.
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 Purification: The crude product is purified by a suitable method such as recrystallization or
column chromatography to yield the pure 2-(4-Fluorophenyl)-2-hydroxypropionic acid.

Analytical Characterization

To ensure the identity and purity of synthesized 2-(4-Fluorophenyl)-2-hydroxypropionic acid,
a suite of analytical techniques should be employed.

High-Performance Liquid Chromatography (HPLC)

A robust reversed-phase HPLC (RP-HPLC) method is suitable for the routine analysis and
quantification of this compound.

Parameter Condition
HPLC System Agilent 1260 Infinity 1l or equivalent
C18 reverse-phase column (e.g., 250 mm x 4.6
Column ] )
mm, 5 um particle size)
) Acetonitrile and 0.1% Phosphoric Acid in Water
Mobile Phase . .
(Isocratic or Gradient)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
) UV-Vis Detector at an appropriate wavelength
Detection

(e.g., 220 nm)

This method should be validated according to the International Council for Harmonisation (ICH)
guidelines for parameters such as specificity, linearity, accuracy, precision, and limits of
detection and quantification.

Spectroscopic Methods

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR spectroscopy are
essential for elucidating the molecular structure. The *°F NMR spectrum will show a
characteristic signal for the fluorine atom on the phenyl ring.
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e Mass Spectrometry (MS): Mass spectrometry, often coupled with a chromatographic
separation technique (e.g., LC-MS), is used to confirm the molecular weight of the
compound.

Applications in Research and Development

While specific applications for 2-(4-Fluorophenyl)-2-hydroxypropionic acid are not
extensively documented in the provided search results, its structural motifs are found in
molecules of pharmaceutical importance. For instance, structurally related compounds are
used as building blocks in the synthesis of therapeutic agents. A notable example is the use of
3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionic acid in the preparation of
Bicalutamide, an antiandrogen medication for prostate cancer.[3] This suggests that 2-(4-
Fluorophenyl)-2-hydroxypropionic acid could serve as a valuable chiral intermediate in the
synthesis of novel drug candidates.

Safety and Handling

Based on available data for this compound, the following GHS hazard information should be
considered.

GHS Hazard Statements:[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1][2]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.
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e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as safety glasses, gloves, and a lab coat, should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

2-(4-Fluorophenyl)-2-hydroxypropionic acid is a fluorinated a-hydroxy acid with a molecular
weight of 184.16 g/mol .[1][2] Its synthesis can be approached through established
organometallic routes, and its purity can be ascertained using standard analytical techniques
like HPLC. While direct applications are still emerging, its structural similarity to intermediates
used in the synthesis of established pharmaceuticals highlights its potential as a valuable
building block for future drug discovery and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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